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Compound of Interest

Compound Name: 2-Amino-N-isopropylacetamide

Cat. No.: B117494 Get Quote

Technical Support Center: 2-Amino-N-
isopropylacetamide
This guide provides essential safety information, handling protocols, and storage requirements

for 2-Amino-N-isopropylacetamide and its hydrochloride salt. It is intended for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-N-isopropylacetamide?

A1: 2-Amino-N-isopropylacetamide is considered hazardous. The primary hazards include:

Skin irritation[1]

Serious eye irritation[1]

May cause respiratory irritation[1][2]

Some sources also indicate it can be toxic if swallowed, in contact with skin, or if inhaled,

and may cause severe skin burns and eye damage.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE is crucial to ensure safety. Always wear:

Protective gloves: Inspect gloves prior to use and use proper removal techniques.[1][2]

Eye/face protection: Tightly fitting safety goggles or a face shield (8-inch minimum) are

recommended.[1][2]

Protective clothing: Wear suitable protective clothing to prevent skin contact.[1]

Respiratory protection: If ventilation is inadequate or if you are handling fine powders that

may become airborne, use a NIOSH (US) or EN 166 (EU) approved respirator.[2]

Q3: What are the proper storage conditions for 2-Amino-N-isopropylacetamide?

A3: Store the compound in a tightly-closed container in a cool, dry, and well-ventilated area.[1]

[3] Keep it away from incompatible substances and sources of ignition.[1][2] For long-term

storage, a cool, dry place is recommended.[1] Some suppliers suggest storing it under an inert

atmosphere at room temperature.[4][5]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is necessary in case of exposure:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Immediately call a POISON CENTER or doctor/physician.[2]

Q5: How should I dispose of 2-Amino-N-isopropylacetamide waste?
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A5: Dispose of contents and container to an approved waste disposal plant.[1] Consult local,

state, and federal regulations for proper disposal procedures. Do not let the product enter

drains.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Caking or clumping of the solid

material

Improper storage (exposure to

moisture)

Ensure the container is tightly

sealed and stored in a cool,

dry place.[1] If caking is minor,

the product may still be usable,

but re-testing for purity is

recommended.

Irritation to skin or respiratory

tract during handling
Inadequate PPE or ventilation

Always handle the compound

in a well-ventilated area or

under a chemical fume hood.

[1][6] Ensure you are wearing

the correct PPE, including

gloves, eye protection, and

respiratory protection if

necessary.[1][2]

Spill of the compound Accidental mishandling

For minor spills, prevent further

leakage if safe to do so.

Vacuum, sweep up, or absorb

with an inert material and

place it into a suitable disposal

container.[1] For major spills,

evacuate the area and follow

emergency procedures.

Quantitative Data Summary
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Property Value Source

Molecular Formula C5H12N2O [7][8]

Molecular Weight 116.16 g/mol [8]

Molecular Formula

(Hydrochloride Salt)
C5H13ClN2O [3]

Molecular Weight

(Hydrochloride Salt)
152.62 g/mol [3]

Appearance White to off-white solid [3]

Storage Temperature
Room temperature, keep dry

and cool
[3]

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for

this compound.[1]

Experimental Protocols
General Protocol for Handling Solid 2-Amino-N-
isopropylacetamide
This protocol outlines the general steps for safely handling 2-Amino-N-isopropylacetamide
powder in a laboratory setting.

Preparation:

Ensure the work area is clean and uncluttered.

Work in a well-ventilated area, preferably within a chemical fume hood.[6]

Don the appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.[1][2]

Have an eyewash station and safety shower readily accessible.[1]

Weighing and Dispensing:
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Before opening, allow the container to reach room temperature to prevent moisture

condensation.

Carefully open the container, avoiding the creation of dust.

Use a clean spatula to dispense the required amount of the compound onto a weigh boat

or into a suitable container.

Minimize the generation of dust during transfer.[1]

Tightly reseal the container immediately after use.[1]

Post-Handling:

Clean any residual powder from the work surface using a damp cloth or by gentle

vacuuming.

Dispose of any contaminated materials (e.g., weigh boats, gloves) in a designated

chemical waste container according to institutional and local regulations.[1]

Wash hands thoroughly with soap and water after handling is complete.[1]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://aksci.com/sds/9142CL_SDS.pdf
https://aksci.com/sds/9142CL_SDS.pdf
https://aksci.com/sds/9142CL_SDS.pdf
https://aksci.com/sds/9142CL_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage & Cleanup

Emergency Procedures

Start: Obtain 2-Amino-N-isopropylacetamide
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Transfer to Reaction Vessel Spill Occurs Exposure Occurs

Tightly Reseal Container Clean Work Area & Dispose of Waste

Store in a Cool, Dry,
Well-Ventilated Area

Wash Hands Thoroughly

End

Follow Spill Cleanup Protocol
Administer First Aid

(Wash Skin/Eyes, Fresh Air)

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2-Amino-N-isopropylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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